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Compound of Interest

Compound Name: Benzene.phenol

CAS No.: 100518-55-6

Cat. No.: B3044870

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Phenol, a foundational aromatic compound, is a critical precursor in the synthesis of a vast

array of chemicals and pharmaceuticals, including salicylic acid, the forerunner to aspirin, and

various resins and polymers vital to modern materials science. Its industrial production has

been dominated by two primary methods: the historic Dow's process and the currently

prevalent cumene process. This guide provides an in-depth, objective comparison of these two

synthetic routes, offering detailed experimental methodologies, quantitative performance data,

and visual process workflows to aid researchers in understanding the intricacies of each

method.

At a Glance: Dow's vs. Cumene Process
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Parameter Dow's Process Cumene Process

Raw Materials
Chlorobenzene, Sodium

Hydroxide

Benzene, Propylene, Air

(Oxygen)

Reaction Type

Nucleophilic Aromatic

Substitution (via Benzyne

intermediate)

Friedel-Crafts Alkylation

followed by Oxidation and

Acid-catalyzed Cleavage

Catalyst
None (high

pressure/temperature)

Lewis Acid (e.g., Phosphoric

Acid) for alkylation; Sulfuric

Acid for cleavage

Reaction Conditions
High Temperature (350°C) and

High Pressure (300 bar)

Alkylation: 250°C, 30 atm;

Oxidation: 110-115°C;

Cleavage: 70-80°C

Overall Yield ~90-92% ~85-87% (based on benzene)

Key By-products
Diphenyl ether, p-phenyl

phenol, Sodium Chloride

Acetone (valuable co-product),

Acetophenone, α-

Methylstyrene

Energy Consumption
High (due to extreme

conditions)
23,181 kJ/kg of phenol[1][2]

Waste Generation
Significant brine solution

(NaCl)

Organic residues, wastewater

from washing steps[3]

Economic Viability

Largely obsolete due to high

energy costs and corrosion

issues

Highly economical due to

cheap raw materials and

valuable acetone co-product.

[4] Dominates >95% of global

production.[4]

Environmental Impact

Concerns over chlorinated

aromatics and high energy

usage

Generation of organic by-

products and wastewater

requiring treatment.[3]
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Dow's Process: The Pioneering but Demanding
Route
Developed in the early 20th century, the Dow's process was a significant milestone in industrial

organic synthesis.[5] It involves the hydrolysis of chlorobenzene with a strong base under

severe conditions.

Reaction Mechanism
The reaction proceeds through a benzyne intermediate, a highly reactive species formed by the

elimination of hydrogen chloride from chlorobenzene. The hydroxide ion then attacks the

benzyne, followed by protonation to yield phenol.

Overall Reaction: C₆H₅Cl + 2NaOH → C₆H₅ONa + NaCl + H₂O C₆H₅ONa + HCl → C₆H₅OH +

NaCl

Experimental Protocol (Illustrative Laboratory Scale)
Warning: This process involves extremely high temperatures and pressures and should only be

attempted in specialized high-pressure reactors by trained personnel.

Materials:

Chlorobenzene

Sodium hydroxide (molten or concentrated aqueous solution)

Hydrochloric acid (for acidification)

High-pressure autoclave reactor

Procedure:

A high-pressure autoclave is charged with chlorobenzene and a stoichiometric excess of

sodium hydroxide solution (e.g., 10-15% aqueous solution).

The reactor is sealed and heated to approximately 350°C while the pressure is increased to

around 300 bar.[6]
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These conditions are maintained for a sufficient residence time to ensure complete reaction.

After cooling and depressurization, the resulting sodium phenoxide solution is transferred to

a separate vessel.

The solution is then carefully acidified with hydrochloric acid to precipitate the phenol.

The crude phenol is then purified, typically by distillation, to separate it from by-products

such as diphenyl ether and p-phenyl phenol.[7][8]
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Caption: Workflow of the Dow's process for phenol synthesis.

Cumene Process: The Modern Industrial Standard
The cumene process, also known as the Hock process, was developed in the 1940s and has

since become the dominant method for phenol production worldwide.[4] Its success lies in the

use of inexpensive raw materials and the co-production of acetone, another valuable industrial

chemical.

Reaction Mechanism
The process occurs in three main stages:
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Friedel-Crafts Alkylation: Benzene is alkylated with propylene in the presence of an acid

catalyst to form cumene (isopropylbenzene).[4]

Oxidation: Cumene is oxidized with air to form cumene hydroperoxide.[9] This is a free-

radical chain reaction.

Acid-Catalyzed Cleavage: Cumene hydroperoxide is treated with a strong acid (typically

sulfuric acid) to yield phenol and acetone.[10]

Overall Reaction: C₆H₆ + CH₃CH=CH₂ → C₆H₅CH(CH₃)₂ (Cumene) C₆H₅CH(CH₃)₂ + O₂ →

C₆H₅C(OOH)(CH₃)₂ (Cumene Hydroperoxide) C₆H₅C(OOH)(CH₃)₂ → C₆H₅OH + (CH₃)₂CO

(Phenol and Acetone)

Experimental Protocol (Illustrative Laboratory Scale)
Part 1: Synthesis of Cumene

Benzene and a Lewis acid catalyst (e.g., solid phosphoric acid) are charged into a reaction

vessel equipped with a stirrer and a gas inlet.

The mixture is heated to approximately 250°C, and propylene gas is bubbled through the

solution under pressure (around 30 atm).[4]

The reaction is monitored by gas chromatography (GC) until the desired conversion of

benzene is achieved.

The catalyst is filtered off, and the crude cumene is purified by distillation.

Part 2: Oxidation of Cumene to Cumene Hydroperoxide

Purified cumene is placed in a reaction vessel equipped with a gas inlet and a reflux

condenser.

The temperature is raised to 110-115°C, and air is bubbled through the liquid.[10]

The reaction is typically initiated by a small amount of a radical initiator or by the auto-

oxidation of cumene.
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The progress of the oxidation is monitored by titration to determine the concentration of

cumene hydroperoxide.

Part 3: Cleavage of Cumene Hydroperoxide

The crude cumene hydroperoxide solution is carefully added to a solution of sulfuric acid in

acetone at a controlled temperature of 70-80°C.[10]

The reaction is highly exothermic and requires efficient cooling to maintain the temperature.

After the reaction is complete, the mixture is neutralized with a base (e.g., sodium

carbonate).

The resulting mixture of phenol, acetone, and unreacted cumene is then separated by a

series of distillations. By-products such as acetophenone and α-methylstyrene are also

separated during this stage.[2]
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Caption: Workflow of the cumene process for phenol synthesis.
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Head-to-Head Comparison and Concluding Remarks
The Dow's process, while historically significant, is largely outcompeted by the cumene process

in the modern chemical industry. The primary drawbacks of the Dow's process are its high

energy requirements due to the extreme temperature and pressure, the corrosive nature of the

reactants leading to high capital and maintenance costs for equipment, and the generation of a

significant amount of saline wastewater.

In contrast, the cumene process operates under milder conditions, utilizes cheaper and more

readily available raw materials, and boasts the significant economic advantage of co-producing

acetone, a widely used industrial solvent. This makes the cumene process far more

economically and environmentally favorable. While the cumene process does generate organic

by-products and wastewater that require treatment, modern advancements in catalyst

technology and process optimization continue to improve its efficiency and reduce its

environmental footprint.

For researchers and professionals in drug development and chemical synthesis, understanding

the principles behind both processes provides valuable insight into the evolution of industrial

chemistry and the factors that drive the selection of a synthetic route, including feedstock

availability, energy costs, and market demand for co-products. The cumene process stands as

a prime example of a highly optimized, economically driven chemical process that has shaped

the modern chemical industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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